Cas no 2227641-66-7 ((1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol)

• Product Name: (1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol
• CAS No: 2227641-66-7
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6561123
• PubChem ID: 96793968
• Update Time: 2025-07-02

(1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol
• 2227641-66-7
• (1S)-2-amino-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol
• EN300-1750853

• Inchi： 1S/C12H18N2O2/c13-9-12(15)10-3-1-2-4-11(10)14-5-7-16-8-6-14/h1-4,12,15H,5-9,13H2/t12-/m1/s1
• InChI Key： JVFVGYNYKRITDU-GFCCVEGCSA-N
• SMILES： O1CCN(C2C=CC=CC=2[C@@H](CN)O)CC1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.7Ų

Additional information on (1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol

Introduction to (1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol (CAS No. 2227641-66-7)

(1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2227641-66-7, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and development. The presence of both amino and morpholine functional groups in its molecular structure suggests a high degree of versatility, making it a candidate for various therapeutic applications.

The chemical structure of (1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol consists of a phenyl ring substituted with an amino group at the second position and a morpholine ring linked to the phenyl ring at the second carbon atom. This configuration imparts specific steric and electronic properties that are crucial for its interaction with biological targets. The stereochemistry, indicated by the (1S) configuration, plays a pivotal role in determining the compound's efficacy and selectivity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have shown that the morpholine moiety in (1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol can enhance binding interactions with certain enzymes and receptors, potentially leading to improved pharmacological outcomes. This has opened up new avenues for investigating its role in treating various diseases, including neurological disorders and inflammatory conditions.

The pharmacological potential of (1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol has been further explored through preclinical studies. These studies have demonstrated that the compound exhibits moderate activity against several target proteins, suggesting its utility as a lead compound for developing novel therapeutics. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to achieve desired pharmacokinetic profiles.

In addition to its pharmacological significance, the synthesis of (1S)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both laboratory research and potential clinical trials. The use of chiral auxiliaries and catalysts in the synthesis ensures high enantiomeric purity, which is critical for evaluating its biological activity.

The structural features of (1S)-2-amino-1-2-(morpholin-4-yll)phenylethan-l -ol also make it an attractive candidate for exploring novel drug delivery systems. Researchers are investigating ways to incorporate this compound into nanoparticles or other delivery vehicles to enhance its bioavailability and targeted delivery to specific tissues or organs. Such innovations could significantly improve therapeutic outcomes by optimizing drug distribution and minimizing side effects.

Current research is also focusing on understanding the metabolic pathways involved in the degradation of (lS)-Z-amino-l-Z-(mor-pholln-l -yl)phenyIethan-I -01. By elucidating these pathways, scientists can gain insights into how the compound interacts with biological systems over time and identify potential metabolites that may contribute to its therapeutic effects or adverse reactions. This knowledge is essential for developing safe and effective drugs that can be used in clinical settings.

The future prospects of (lS)-Z-amino-l-Z-(mor-pholln-l -yl)phenyIethan-I -01 are promising, with ongoing studies aimed at expanding its therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians are expected to yield novel derivatives with enhanced properties. These derivatives could offer improved efficacy, reduced toxicity, and broader therapeutic windows, making them valuable candidates for treating a wide range of diseases.

In conclusion, (lS)-Z-amino-l-Z-(mor-pholln-l -yl)phenyIethan-I -01 (CAS No. 2227641667) is a compound of great interest in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, pharmacological properties, and future applications highlight its significance as a lead molecule for developing new therapeutics. As research continues to uncover new insights into its mechanisms of action and metabolic fate, this compound is poised to play a crucial role in advancing drug discovery efforts worldwide.